(2S)-3-(4-Hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C12H16N2O4.C2HF3O2/c1-13-7-11(16)14-10(12(17)18)6-8-2-4-9(15)5-3-8;3-2(4,5)1(6)7/h2-5,10,13,15H,6-7H2,1H3,(H,14,16)(H,17,18);(H,6,7)/t10-;/m0./s1
• InChI Key: FFQJDTOGPJEPEA-PPHPATTJSA-N
• Canonical SMILES: CNCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CNCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C14H17F3N2O6
• Molecular Weight: 366.29 g/mol

Description

(2S)-3-(4-Hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C14H17F3N2O6 and its molecular weight is 366.293. The purity is usually 95%.
BenchChem offers high-quality (2S)-3-(4-Hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;2,2,2-trifluoroacetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S)-3-(4-Hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;2,2,2-trifluoroacetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrophilic Reactions and Enzymatic Systems

Research by Bartsch, Dworkin, Miller, and Miller (1972) delved into electrophilic N-acetoxyaminoarenes derived from carcinogenic N-hydroxy-N-acetylaminoarenes. They explored the enzymatic transacetylation in liver, revealing insights into mechanisms involving hydroxamic acids and hydroxylamines, potentially relevant for understanding liver enzyme activities and interactions with specific chemical compounds (Bartsch, Dworkin, Miller, & Miller, 1972).

Synthesis of Fluorinated Compounds

Volle and Schlosser (2002) discussed the synthesis of 1-ethoxy-3-trifluoromethyl-1,3-butadiene and related compounds, derived from trifluoroacetic acid. This research highlights the methods for producing trifluoromethyl-substituted benzenes and pyridines, which are significant in developing fluorinated aromatic compounds for various applications (Volle & Schlosser, 2002).

Development of Antimicrobial Agents

Behbehani, Ibrahim, Makhseed, and Mahmoud (2011) focused on the synthesis of new indole containing heterocyclic derivatives using 2-arylhydrazononitriles. Their research indicated promising antimicrobial activities of these compounds against various bacterial strains, demonstrating the potential for developing new antimicrobial agents (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).